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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-phenyl-silane (CAS Number: 766-77-8), also known as phenyldimethylsilane, is a
versatile organosilicon compound that has garnered significant attention in various fields of
chemical synthesis.[1][2] Its unique chemical structure, featuring a silicon atom bonded to two
methyl groups, a phenyl group, and a hydrogen atom, imparts a distinct reactivity profile that
makes it an invaluable tool in modern organic chemistry.[2] This technical guide provides a
comprehensive overview of Dimethyl-phenyl-silane, focusing on its core properties,
synthesis, and key applications relevant to researchers, scientists, and professionals in drug
development.

This document will detail experimental protocols for its synthesis and highlight its utility as a
reducing agent and in hydrosilylation reactions, crucial transformations in the synthesis of
pharmaceutical intermediates.[1] While direct incorporation into final drug products is less
common, its role in creating complex molecular architectures makes it a vital reagent in the
drug discovery and development pipeline.[3]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of Dimethyl-phenyl-silane
is essential for its safe handling and effective application in experimental work. The following
tables summarize key quantitative data for this compound.
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ble 1: Physical and Chemical :

Property Value Reference(s)
CAS Number 766-77-8 [2]14]
Molecular Formula CsH12Si [2][5]
Molecular Weight 136.27 g/mol [2][4]
Appearance Clear, colorless liquid [2][6]
Density 0.889 g/mL at 25 °C [4][7]
Boiling Point 157 °C at 744 mmHg [4117]

Refractive Index (n20/D) 1.497

[417]

Flash Point 35°C (95 °F) [4]18]
Soluble in common organic
Solubility solvents (e.g., chloroform, [7]

ether, THF); Insoluble in water.

Table 2: SpectroscopicData

Spectroscopic Technique Key Data Reference(s)
Spectra available from various

1H NMR [9]
sources.
Characteristic peaks can be

IR Spectroscopy found in the NIST Chemistry [10]

WebBook.

Mass spectral data available in

Mass Spectrometry )
public databases.

Safety and Handling

Dimethyl-phenyl-silane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.[6][8] It is also moisture-sensitive.[6]
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Table 3: Safety Information

o Precautionary
Hazard Description Reference(s)
Measures

Keep away from heat,
. Flammable liquid and sparks, and open
Flammability [6][8]
vapor. flames. Use spark-

proof tools.

Wear appropriate
May cause eye and ]
o personal protective
skin irritation. _
) equipment (PPE),
Health Hazards Ingestion may cause ) ) [6][12]
) ) including safety
gastrointestinal
goggles, gloves, and a

irritation.
lab coat.
Store in a cool, dry,
well-ventilated area
away from Store in a flammables-
Storage incompatible area and protect from [6]
substances. Keep moisture.
container tightly
closed.
Dispose of Follow local
) contents/container to regulations for
Disposal , [12]
an approved waste chemical waste
disposal plant. disposal.

Synthesis of Dimethyl-phenyl-silane

Dimethyl-phenyl-silane can be synthesized through several routes. Two common laboratory-
scale methods are detailed below.

Synthesis from Chlorodimethylphenylsilane via
Reduction
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A straightforward method for the preparation of Dimethyl-phenyl-silane involves the reduction
of chlorodimethylphenylsilane with a hydride reducing agent, such as lithium aluminum hydride
(LiAIH4).[1]

o Apparatus Setup: A dry, round-bottom flask equipped with a reflux condenser and a magnetic
stirrer is set up under an inert atmosphere (e.g., nitrogen or argon).

o Reaction Mixture: A suspension of lithium aluminum hydride (0.9 g) in dry diethyl ether (20
mL) is prepared in the flask.

o Addition of Starting Material: A solution of chlorodimethylphenylsilane (10 mL) in dry diethyl
ether (70 mL) is added to the suspension.[1]

o Reaction Conditions: The reaction mixture is heated under reflux for 22 hours.[1]

o Work-up: After cooling, the reaction is carefully quenched with water, followed by standard
agueous work-up procedures.

 Purification: The crude product is purified by distillation to yield Dimethyl-phenyl-silane as
an oily liquid (typical yield: 93%).[1]

Synthesis of Dimethyl-phenyl-silane via Reduction

Reactants
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Synthesis of Dimethyl-phenyl-silane via Reduction Workflow
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Synthesis from Dichlorodimethylsilane via Grignard
Reaction

An alternative synthesis route utilizes a Grignard reagent to form the phenyl-silicon bond.[1]

Grignard Reagent Preparation: Phenylmagnesium bromide is prepared by reacting
bromobenzene with magnesium turnings in dry diethyl ether under an inert atmosphere.[1]

o Apparatus Setup: A dry, multi-necked, round-bottom flask is equipped with a dropping funnel,
a reflux condenser, and a magnetic stirrer under an inert atmosphere.

o Reaction Mixture: The prepared phenylmagnesium bromide solution is placed in the flask
and cooled to 0 °C.

» Addition of Starting Material: A solution of dichlorodimethylsilane (5 g, 38.5 mmol) in dry
diethyl ether (20 mL) is added dropwise to the stirred Grignard reagent at 0 °C.[1]

o Reaction Conditions: The solution is then refluxed for 24 hours and subsequently cooled to
room temperature.[1]

o Work-up: n-Pentane (40 mL) is added, and the resulting mixture is filtered. The solvent is
evaporated under reduced pressure.

 Purification: The product is purified by distillation.[1]
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Synthesis via Grignard Reaction

Step 1: Grignard Reagent Preparation
Bromobenzene Magnesium
Step 2: Reaction and Purification
Phenylmagnesium Bromide Dichlorodimethylsilane
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Synthesis of Dimethyl-phenyl-silane via Grignard Reaction Workflow
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Applications in Organic Synthesis

Dimethyl-phenyl-silane is a powerful reagent in a variety of organic transformations, primarily
leveraging the reactivity of the silicon-hydride bond.

Hydrosilylation Reactions

Hydrosilylation is the addition of a Si-H bond across an unsaturated bond, such as an alkene or
alkyne. This reaction is a cornerstone of organosilicon chemistry and is widely used to
synthesize organosilanes.

The platinum-catalyzed hydrosilylation of alkenes, such as styrene, is generally understood to
proceed via the Chalk-Harrod mechanism. This involves the oxidative addition of the silane to
the metal center, followed by coordination of the alkene, insertion of the alkene into the metal-
hydride or metal-silyl bond, and finally, reductive elimination to yield the product and regenerate
the catalyst.

Hydrosilylation of Styrene (Chalk-Harrod Mechanism)
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Simplified Chalk-Harrod Mechanism for Hydrosilylation

Reduction of Functional Groups
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Dimethyl-phenyl-silane is an effective reducing agent for a variety of functional groups,
offering a milder alternative to metal hydrides in many cases. It is particularly useful for the
reduction of carbonyls and imines.[7]

The following is a representative protocol for the reduction of an imine, a common
transformation in the synthesis of amine-containing pharmaceutical intermediates.

o Apparatus Setup: A dry reaction flask is charged with the imine (e.g., N-benzylaniline, 1
equivalent).

o Solvent and Reagents: An appropriate solvent (e.g., THF) is added, followed by Dimethyl-
phenyl-silane (1.1 to 1.5 equivalents).

o Catalyst: A catalyst, such as a Lewis acid or a transition metal complex, may be added if
required.

o Reaction Conditions: The reaction mixture is stirred at a suitable temperature (ranging from
room temperature to reflux) and monitored by an appropriate analytical technique (e.g., TLC
or GC-MS) until completion.

o Work-up: The reaction is quenched, and the product is isolated and purified using standard
techniques such as extraction and column chromatography.

Role in Drug Development

While Dimethyl-phenyl-silane is not typically found as a structural component of final drug
molecules, its utility in their synthesis is significant. Organosilicon compounds play a crucial
role as intermediates and protecting groups in the synthesis of complex pharmaceuticals.[3][13]
[14]

« Silylating Agent: Silyl ethers, formed from alcohols and a silylating agent, are common
protecting groups in multi-step syntheses. The dimethylphenylsilyl group can be used for this
purpose, offering different stability and reactivity profiles compared to other common silyl
groups.[14]

o Synthesis of Intermediates: The reduction and hydrosilylation reactions described above are
fundamental transformations used to build the carbon skeletons of drug molecules and
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introduce key functional groups.

o Biocompatible Polymers: Dimethyl-phenyl-silane is a precursor in the synthesis of silicone
polymers.[2] Silicones are known for their biocompatibility and are used in a variety of
medical devices and drug delivery systems.[13] While not a direct application in drug
formulation, the synthesis of novel biocompatible materials for drug delivery can involve
silane chemistry.

Conclusion

Dimethyl-phenyl-silane is a versatile and valuable reagent for researchers, scientists, and
drug development professionals. Its well-defined reactivity, particularly in hydrosilylation and
reduction reactions, provides a powerful tool for the construction of complex organic molecules.
The detailed protocols and data presented in this guide are intended to facilitate its effective
and safe use in the laboratory, ultimately contributing to advancements in chemical synthesis
and the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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